1-(4-fluorophenyl)-3-methylpyrrolidin-3-ol
Description
Molecular Structure Analysis
The molecular structure of a compound is often determined using techniques such as X-ray crystallography , NMR spectroscopy , and infrared spectroscopy .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and any catalysts that may affect its reactivity .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-fluorophenyl)-3-methylpyrrolidin-3-ol involves the reaction of 4-fluorobenzaldehyde with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-fluorobenzaldehyde", "methylamine", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Add 4-fluorobenzaldehyde to a solution of methylamine in a suitable solvent (e.g. ethanol) and stir at room temperature for several hours to form the imine intermediate.", "Add a reducing agent (e.g. sodium borohydride) to the reaction mixture and stir at room temperature until the reaction is complete.", "Quench the reaction with water and extract the product with a suitable organic solvent (e.g. dichloromethane).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to yield the target compound as a solid or oil." ] } | |
CAS RN |
2408962-92-3 |
Molecular Formula |
C11H14FNO |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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